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Cat. No.: B1168746 Get Quote

Application Note & Protocol: DVS-LB-001

For Use By: Researchers, Scientists, and Drug Development Professionals

Introduction
Diversol Bx is a broad-spectrum disinfectant and sanitizer effective against a wide range of

bacteria, fungi, and viruses. Its efficacy is derived from a synergistic blend of active ingredients,

including sodium hypochlorite, sodium dichloroisocyanurate, and trisodium phosphate. This

combination provides both rapid and sustained antimicrobial action, making it a suitable choice

for maintaining a sterile environment in research laboratories and drug development facilities.

This document provides detailed protocols for the routine disinfection of laboratory surfaces

and for responding to biological spills.

Mechanism of Action
The antimicrobial activity of Diversol Bx is multifactorial, stemming from its key components:

Sodium Hypochlorite and Sodium Dichloroisocyanurate: These compounds release free

available chlorine in the form of hypochlorous acid (HOCl). HOCl is a potent oxidizing agent

that disrupts critical cellular functions in microorganisms. It achieves this by targeting and

denaturing essential proteins and nucleic acids, leading to rapid cell death.[1][2] The

presence of sodium dichloroisocyanurate provides a stable source of chlorine, ensuring a

sustained release and prolonged disinfectant activity.[3][4]
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Trisodium Phosphate (TSP): As a strong alkaline agent, TSP creates a high pH environment

on the treated surface.[1][5] This alkalinity disrupts the cell membranes of bacteria and

saponifies lipids, further compromising the integrity of the microorganisms.[1] The

combination of oxidation and high pH results in a broad-spectrum and effective disinfection

process.

Quantitative Data Summary
The following tables provide a summary of the recommended dilution rates and known

antimicrobial efficacy of Diversol Bx's active ingredients.

Table 1: Dilution Protocols for Diversol Bx

Application
Dilution of Diversol Bx
Powder

Preparation Instructions

Routine Surface Disinfection 3 grams per 1 liter of water

Dissolve 3 grams of Diversol

Bx powder in 1 liter of tap

water. Mix until fully dissolved.

High-Contamination Areas &

Bio-Spills
6 grams per 1 liter of water

Dissolve 6 grams of Diversol

Bx powder in 1 liter of tap

water. Mix until fully dissolved.

Table 2: Antimicrobial Spectrum and Recommended Contact Times
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Microorganism Type
Recommended Contact
Time

Escherichia coli Gram-negative Bacteria 5 minutes

Staphylococcus aureus Gram-positive Bacteria 5 minutes

Pseudomonas aeruginosa Gram-negative Bacteria 10 minutes

Salmonella enterica Gram-negative Bacteria 10 minutes[6][7]

Candida albicans Fungi (Yeast) 10 minutes

Aspergillus brasiliensis Fungi (Mold) 15 minutes

Influenza A Virus Enveloped Virus 5 minutes[2]

Norovirus Non-enveloped Virus 10 minutes[2]

Bacillus subtilis spores Bacterial Spores >30 minutes[8][9]

Note: Contact times are based on studies of the active ingredients. Efficacy against specific

laboratory strains should be validated internally.

Experimental Protocols
Materials Required

Diversol Bx powder

Personal Protective Equipment (PPE):

Nitrile gloves

Safety glasses or goggles

Laboratory coat

Clean, lint-free cloths or wipes

Sterile water (for rinsing, if required)
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Graduated cylinder or measuring scoop

Clean container for preparing the solution

Biohazard waste disposal bags

Preparation of Disinfectant Solution
Don appropriate PPE (gloves, safety glasses, lab coat).

Measure the required amount of Diversol Bx powder according to the application (see Table

1).

Add the powder to the corresponding volume of tap water in a clean container.

Stir the solution until the powder is completely dissolved.

Label the container with the name of the disinfectant, concentration, and date of preparation.

Prepare fresh solutions daily to ensure maximum efficacy.

Protocol for Routine Disinfection of Laboratory Surfaces
This protocol is intended for the daily disinfection of benchtops, fume hoods, and other non-

porous laboratory surfaces.

Pre-cleaning: If the surface is visibly soiled, clean it with a neutral detergent and water to

remove organic matter. Rinse with water and dry the surface.

Application: Apply the prepared Diversol Bx solution (3 g/L) to the surface using a clean

cloth or wipe. Ensure the entire surface is thoroughly wetted.

Contact Time: Allow the disinfectant to remain on the surface for a minimum of 10 minutes.

For areas with suspected higher bioburden, extend the contact time to 15 minutes.

Wiping/Rinsing: After the required contact time, wipe the surface with a clean, damp cloth to

remove any residue. For sensitive equipment or surfaces, a rinse with sterile water may be

necessary.
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Drying: Allow the surface to air dry completely.

Disposal: Dispose of used wipes and gloves in the appropriate biohazard waste container.

Protocol for Disinfection of a Biological Spill
This protocol should be followed in the event of a spill of biohazardous material.

Containment: Immediately cordon off the spill area.

PPE: Don appropriate PPE, including double gloves, safety glasses/face shield, and a lab

coat.

Absorption: Gently cover the spill with absorbent material (e.g., paper towels).

Disinfectant Application: Carefully pour the higher concentration Diversol Bx solution (6 g/L)

around the edges of the spill, then slowly into the center. Avoid creating aerosols.

Contact Time: Allow a contact time of at least 30 minutes.

Clean-up: Using forceps or other tools, carefully collect the absorbent material and dispose

of it in a biohazard bag.

Final Disinfection: Re-apply the Diversol Bx solution to the spill area and surrounding

surfaces. Allow for the recommended contact time based on the suspected microorganisms

(see Table 2).

Wiping/Rinsing: Wipe the area with a clean, damp cloth.

Disposal: Dispose of all contaminated materials in a biohazard waste container.

Hand Hygiene: Remove PPE and wash hands thoroughly with soap and water.

Safety Precautions
Always wear appropriate PPE when handling Diversol Bx powder and solutions.[10][11][12]

[13]
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Avoid inhaling the powder. Prepare solutions in a well-ventilated area or under a chemical

fume hood.[12]

In case of eye contact, immediately flush with copious amounts of water for at least 15

minutes and seek medical attention.

In case of skin contact, wash the affected area with soap and water.

Do not mix Diversol Bx with acids or ammonia, as this can release hazardous chlorine gas.

[14]

Store Diversol Bx powder in a cool, dry, and well-ventilated area away from incompatible

materials.
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Figure 1: Experimental Workflow for Routine Surface Disinfection
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Figure 1: Routine Surface Disinfection Workflow
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Figure 2: Signaling Pathway for Antimicrobial Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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